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molecular formula C7H8ClNO B1320289 3-(2-Chloroethoxy)pyridine

3-(2-Chloroethoxy)pyridine

Cat. No. B1320289
M. Wt: 157.6 g/mol
InChI Key: PJLOVJGTMBWIGX-UHFFFAOYSA-N
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Patent
US06627648B1

Procedure details

Under a nitrogen atmosphere, a solution of 3-hydroxypyridine (2.00 g, 21.0 mmol) in N,N-dimethylformamide (DMF) (10 mL) was added drop-wise over 5 min to a cold (0-5° C.), stirring slurry of sodium hydride (0.756 g of an 80% dispersion in mineral oil, 27.5 mmol) in DMF (15 mL). The mixture was allowed to stir and warm to ambient temperature over 1 h. Next, 1-bromo-2-chloroethane (3.60 g, 25.2 mmol) was added drop-wise over 5 min. The resulting dark-brown mixture was stirred at ambient temperature for 4 h. Water (30 mL) was added, followed by saturated NaCl solution (25 mL), and the mixture was extracted with ether (4×50 mL). The combined ether extracts were dried (Na2SO4), filtered, and concentrated by rotary evaporation to a residue that was dried briefly under high vacuum to give 3.96 g (66.1%) of a light-brown oil.
Name
3-hydroxypyridine
Quantity
2 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
10 mL
Type
solvent
Reaction Step One
Name
sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
DMF
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
1-bromo-2-chloroethane
Quantity
3.6 g
Type
reactant
Reaction Step Three
Name
NaCl
Quantity
25 mL
Type
reactant
Reaction Step Four
Name
Water
Quantity
30 mL
Type
solvent
Reaction Step Five
Name
light-brown oil
Yield
66.1%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:3]=[N:4][CH:5]=[CH:6][CH:7]=1.[H-].[Na+].Br[CH2:11][CH2:12][Cl:13].[Na+].[Cl-]>CN(C)C=O.O>[Cl:13][CH2:12][CH2:11][O:1][C:2]1[CH:3]=[N:4][CH:5]=[CH:6][CH:7]=1 |f:1.2,4.5|

Inputs

Step One
Name
3-hydroxypyridine
Quantity
2 g
Type
reactant
Smiles
OC=1C=NC=CC1
Name
N,N-dimethylformamide
Quantity
10 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
15 mL
Type
solvent
Smiles
CN(C=O)C
Step Three
Name
1-bromo-2-chloroethane
Quantity
3.6 g
Type
reactant
Smiles
BrCCCl
Step Four
Name
NaCl
Quantity
25 mL
Type
reactant
Smiles
[Na+].[Cl-]
Step Five
Name
Water
Quantity
30 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
to stir
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The resulting dark-brown mixture was stirred at ambient temperature for 4 h
Duration
4 h
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ether (4×50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined ether extracts were dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated by rotary evaporation to a residue that
CUSTOM
Type
CUSTOM
Details
was dried briefly under high vacuum

Outcomes

Product
Name
light-brown oil
Type
product
Smiles
ClCCOC=1C=NC=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 3.96 g
YIELD: PERCENTYIELD 66.1%
YIELD: CALCULATEDPERCENTYIELD 119.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.